Dysprosium sulfide

• IUPAC Name: dysprosium;sulfane
• InChI: InChI=1S/2Dy.3H2S/h;;3*1H2
• InChI Key: SIUZQNORYPUNJR-UHFFFAOYSA-N
• Canonical SMILES: S.S.S.[Dy].[Dy]
• Molecular Formula: Dy2H6S3
• Molecular Weight: 427.3 g/mol
• CAS No.: 12133-10-7

Description

Dysprosium sulfane is a chemical compound composed of the rare earth element dysprosium and sulfur. Dysprosium, with the atomic number 66, is a member of the lanthanide series and is known for its metallic silver luster. Sulfur, on the other hand, is a non-metal element known for its yellow crystalline form. The combination of these two elements forms dysprosium sulfane, which has unique properties and applications in various fields.

Mechanism of Action

Target of Action

Dysprosium sulfide, also known as dysprosium;sulfane or Dysprosium;sulfane, is a compound that primarily targets lanthanide cations . These cations play a crucial role in various biochemical and physical processes. For instance, they are involved in the formation of stable and rich structures when coordinated with certain ligands .

Mode of Action

The mode of action of this compound involves its interaction with its targets, leading to changes in their properties. For instance, in the formation of lanthanide complexes, this compound interacts with lanthanide cations through a bridging bidentate mode, resulting in a distorted square-antiprism geometry . This interaction leads to the characteristic emission of dysprosium or europium cation under the excitation of ultraviolet light .

Biochemical Pathways

It is known that dysprosium, like other heavy rare-earth metals, exhibits a complex temperature-dependent magnetic structure . Dysprosium presents a hexagonal crystal structure at room temperature and undergoes a second-order transition from a paramagnetic phase to an antiferromagnetic phase at the Neel temperature .

Pharmacokinetics

It’s worth noting that most dysprosium compounds are soluble in water , which could potentially impact their bioavailability.

Result of Action

The result of this compound’s action can be observed in its effects on the properties of the targets it interacts with. For instance, the interaction of this compound with lanthanide cations results in the formation of complexes that exhibit characteristic emissions under ultraviolet light excitation . Additionally, this compound can influence the magnetic properties of dysprosium, affecting its transition from a paramagnetic phase to an antiferromagnetic phase .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the formation of lanthanide complexes and their subsequent properties can be affected by the temperature at which the reaction takes place . Furthermore, the solubility of dysprosium compounds in water suggests that the presence and properties of solvents in the environment could also influence the action of this compound.

Preparation Methods

Synthetic Routes and Reaction Conditions: Dysprosium sulfane can be synthesized through several methods. One common approach involves the direct reaction of dysprosium metal with sulfur at elevated temperatures. The reaction is typically carried out in a controlled atmosphere to prevent oxidation:

$$\text{Dy} + \text{S} \rightarrow \text{DyS}$$Dy+S→DyS

Industrial Production Methods: In industrial settings, dysprosium sulfane is often produced by reducing dysprosium oxide with hydrogen sulfide gas. This method ensures a high yield and purity of the product:

$$\text{Dy}_2\text{O}_3 + 3\text{H}_2\text{S} \rightarrow 2\text{DyS} + 3\text{H}_2\text{O}$$Dy2​O3​+3H2​S→2DyS+3H2​O

Types of Reactions:

Dysprosium sulfane can undergo oxidation to form dysprosium oxide and sulfur dioxide:

Oxidation: $$2\text{DyS} + 3\text{O}_2 \rightarrow 2\text{Dy}_2\text{O}_3 + 2\text{SO}_2$$2DyS+3O2​→2Dy2​O3​+2SO2​

It can be reduced back to dysprosium metal and hydrogen sulfide gas:

Reduction: $$\text{DyS} + \text{H}_2 \rightarrow \text{Dy} + \text{H}_2\text{S}$$DyS+H2​→Dy+H2​S

Common Reagents and Conditions:

Oxidizing Agents: Oxygen or air at high temperatures.

Reducing Agents: Hydrogen gas at elevated temperatures.

Major Products Formed:

Oxidation: Dysprosium oxide and sulfur dioxide.

Reduction: Dysprosium metal and hydrogen sulfide gas.

Scientific Research Applications

Dysprosium sulfane has several applications in scientific research:

Chemistry: Used as a precursor for the synthesis of other dysprosium compounds.

Biology: Investigated for its potential use in biological imaging due to its unique magnetic properties.

Medicine: Studied for its potential use in magnetic resonance imaging (MRI) as a contrast agent.

Industry: Utilized in the production of high-performance magnets and other advanced materials.

Comparison with Similar Compounds

Dysprosium Oxide: Another dysprosium compound with applications in ceramics and glass production.

Dysprosium Carbonate: Used in the preparation of dysprosium metal and other dysprosium compounds.

Dysprosium Sulfate: Utilized in various industrial processes and as a precursor for other dysprosium compounds.

Uniqueness of Dysprosium Sulfane: Dysprosium sulfane is unique due to its combination of dysprosium’s magnetic properties and sulfur’s chemical reactivity. This makes it particularly useful in applications requiring both magnetic and chemical functionalities.